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Compound of Interest

3-(3-Chlorophenyl)-2-
Compound Name:

hydroxypropanoic acid
CAS No.: 139546-79-5
Cat. No.: B1455924

Get Quote

Executive Summary

3-(3-Chlorophenyl)-2-hydroxypropanoic acid (also known as meta-chlorophenyllactic acid)
is a pivotal structural intermediate in the synthesis of pharmaceutical agents, particularly those
targeting metabolic pathways or serving as chiral building blocks.[1] Its physicochemical
behavior is governed by the interplay between the lipophilic, electron-withdrawing chlorophenyl
ring and the hydrophilic, ionizable alpha-hydroxy carboxylic acid moiety.[1]

This guide provides a definitive analysis of its pKa values, ionization profile, and the resulting
implications for solubility and membrane permeability.[1] By synthesizing data from structural
analogs and Hammett substituent constants, we establish a robust physicochemical profile to
support formulation and pharmacokinetic modeling.[1]

Molecular Structure & Electronic Analysis

The ionization behavior of this compound is dictated by three structural features:
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e The Carboxylic Acid Head Group (-COOH): The primary ionization center.[1]

e The Alpha-Hydroxyl Group (-OH): exerts a strong inductive electron-withdrawing effect (-I),
significantly increasing the acidity of the neighboring carboxyl group compared to non-
hydroxylated analogs.[1]

e The meta-Chlorophenyl Ring: The chlorine atom at the meta position acts as an electron-
withdrawing group (EWG) via the inductive effect (-1).[1] Although separated from the
carboxyl group by two carbon atoms, it exerts a subtle but measurable depression on the
pKa.[1]

Structural Dynamics Diagram

The following diagram illustrates the electronic vectors influencing the acidic proton.
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Figure 1: Electronic Inductive Effects Influencing pKa. Red arrows indicate electron withdrawal.

Click to download full resolution via product page

pKa Determination & Values

Direct experimental pKa values for this specific chlorinated derivative are sparse in public
literature.[1] However, a high-confidence value can be derived using Linear Free Energy
Relationships (LFER) and Hammett Equation logic, anchored by experimentally verified
analogs.[1]

The Anchor: 3-Phenyllactic Acid

The non-chlorinated parent compound, 3-phenyllactic acid (2-hydroxy-3-phenylpropanoic acid),
has a well-documented pKa.[1][2][3][4]

o Reference pKa (3-phenyllactic acid):3.72 (Experimental/Predicted Consensus) [1, 2].[1]

¢ Note: This is significantly more acidic than propanoic acid (pKa 4.[1]87) due to the
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-hydroxyl group.[1]

The Substituent Effect (meta-Chloro)

Adding a chlorine atom to the phenyl ring withdraws electron density, stabilizing the carboxylate
anion and lowering the pKa.[1]

e Analog Comparison (Phenylacetic vs. m-Cl-Phenylacetic):
o Phenylacetic acid pKa: 4.31 [3].[1][5]
o 3-Chlorophenylacetic acid pKa: 4.14 [4].[1][6]
o pKa:-0.17.[1]

o Distance Attenuation: In phenyllactic acid, the phenyl ring is one carbon further from the
carboxyl group than in phenylacetic acid.[1] Consequently, the inductive effect of the chlorine
is attenuated.[1][7] We estimate the shift to be approximately 60-70% of the phenylacetic
shift (~ -0.10 to -0.12 units).[1]

Calculated pKa Value

. pKa Value (Est.)[1] Physiological State
Moiety Type
[81[e] (pH 7.4)
Carboxylic Acid (- o o
3.60+0.10 Acidic Anionic (COO")
COOH)
~13.0 Neutral Neutral (-OH)

-Hydroxyl (-OH)

lonization Profile & Species Distribution[1]

Understanding the pH-dependent speciation is critical for predicting solubility and membrane
permeability (LogD).[1]

Species Distribution[1]
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e pH < 2.0: The molecule exists predominantly in its Unionized (Neutral) form.[1] This is the
species responsible for passive membrane diffusion.[1]

e pH = 3.6 (pKa): 50% Neutral, 50% Mono-anion.[1]

e pH>5.6: >99% exists as the Mono-anion (Carboxylate).[1] This species is highly water-
soluble but has poor passive membrane permeability.[1]

lonization Workflow Diagram
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Figure 2: pH-Dependent Ionization Cascade of 3-(3-Chlorophenyl)-2-hydroxypropanoic Acid
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Implications for Drug Development[1]
Solubility & Formulation

e Intrinsic Solubility (
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): Moderate.[1] The chlorophenyl ring adds lipophilicity, but the
-hydroxyl group aids solvation.[1]

o pH-Dependent Solubility: Solubility will increase exponentially above pH 3.[1]6. For liquid
formulations, buffering above pH 5.0 ensures the compound remains fully dissolved as a
salt.[1]

Lipophilicity (LogP vs. LogD)

e LogP (Predicted): ~1.8 - 2.1 (Unionized form).[1]
e LogD

: Because the compound is >99.9% ionized at pH 7.4, the effective distribution coefficient
(LogD) will be significantly lower than LogP, likely in the range of -1.0 to -0.5.[1]

o Implication: The compound will not passively cross cell membranes efficiently at
physiological pH unless a specific transporter (e.g., MCT - Monocarboxylate Transporter)
is involved.[1]

Experimental Protocol: Potentiometric pKa
Determination

To validate the estimated pKa of 3.60, the following Potentiometric Titration protocol is
recommended. This method is the "Gold Standard" for acidic pKa values in this range.

Reagents & Equipment
e Compound: >5 mg of pure 3-(3-Chlorophenyl)-2-hydroxypropanoic acid.[1]

e Titrant: 0.1 M Carbonate-free NaOH (standardized).
e Solvent: Degassed water (or 0.15 M KCI solution for ionic strength control).

e Instrument: Automated Potentiometric Titrator (e.g., Sirius T3 or Mettler Toledo) with a glass
pH electrode.[1]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://www.benchchem.com/product/b1455924/docs?utm_src=pdf-body#technical-guide-ionization-physicochemical-properties-of-3-3-chlorophenyl-2-hydroxypropanoic-acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://en.wikipedia.org/wiki/Phenylacetic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology

» Calibration: Calibrate the pH electrode using standard buffers (pH 1.68, 4.01, 7.00, 10.01) to
ensure linearity in the acidic region.

o Sample Preparation: Dissolve accurately weighed sample (~1 mM concentration) in 20 mL of
0.15 M KCl solution.

o Note: If intrinsic solubility is too low, use a co-solvent method (titrate in 30%, 40%, 50%
Methanol and extrapolate to 0% aqueous).[1]

 Acidification: Lower the starting pH of the solution to ~2.0 using 0.1 M HCI to ensure the
compound is fully protonated.

e Titration: Titrate with 0.1 M NaOH in small increments (e.g., 5 uL) up to pH 11.0.

o Data Analysis: Plot pH vs. Volume of Titrant. The pKa corresponds to the pH at the half-
equivalence point (inflection point analysis).[1]

e Bjerrum Plot: Convert data to a Bjerrum plot (

vs pH) to isolate the pKa value independent of concentration errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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